[1-(2-methyl-1,3-dioxolan-2-yl)cyclopropyl]methanol

• CAS No.: 124573-09-7
• Molecular Formula: C8H14O3
• Molecular Weight: 158.2

Description

[1-(2-methyl-1,3-dioxolan-2-yl)cyclopropyl]methanol is a cyclic organic compound with the chemical formula C8H14O3. This compound is characterized by its unique structure, which includes a cyclopropyl group attached to a 2-methyl-1,3-dioxolan-2-yl ring

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of [1-(2-methyl-1,3-dioxolan-2-yl)cyclopropyl]methanol typically involves the reaction of cyclopropylmethanol with 2-methyl-1,3-dioxolane under acidic conditions. The reaction proceeds through the formation of an intermediate complex, which is then hydrolyzed to yield the desired product.

Industrial Production Methods: In an industrial setting, the compound can be produced on a larger scale using similar synthetic routes. The process involves the use of catalysts and controlled reaction conditions to ensure high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions: [1-(2-methyl-1,3-dioxolan-2-yl)cyclopropyl]methanol can undergo various chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions:

• Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate (KMnO4) or chromic acid (H2CrO4).

• Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride (LiAlH4).

• Substitution: Substitution reactions may involve the use of nucleophiles or electrophiles under specific conditions.

Major Products Formed:

• Oxidation: The oxidation of this compound can lead to the formation of carboxylic acids or ketones.

• Reduction: Reduction reactions typically result in the formation of alcohols or amines.

• Substitution: Substitution reactions can produce a variety of derivatives depending on the reagents used.

Scientific Research Applications

[1-(2-methyl-1,3-dioxolan-2-yl)cyclopropyl]methanol has several applications in scientific research. It is used as a building block in organic synthesis, a reagent in chemical reactions, and a precursor for the synthesis of more complex molecules. Its unique structure makes it valuable in the development of new pharmaceuticals, agrochemicals, and materials.

Mechanism of Action

The mechanism by which [1-(2-methyl-1,3-dioxolan-2-yl)cyclopropyl]methanol exerts its effects depends on the specific application. For example, it may inhibit or activate enzymes, bind to receptors, or modulate signaling pathways.

Comparison with Similar Compounds

[1-(2-methyl-1,3-dioxolan-2-yl)cyclopropyl]methanol is similar to other cyclic organic compounds, such as 2-methyl-1,3-dioxolane and cyclopropylmethanol. its unique structure and reactivity set it apart from these compounds